Cas no 276862-76-1 ((3S,4S)-Pyrrolidine-3,4-diol hydrochloride)

• Product Name: (3S,4S)-Pyrrolidine-3,4-diol hydrochloride
• CAS No: 276862-76-1
• MF: C₄H₁₀ClNO₂
• MW: 139.580700397491
• MDL: MFCD11054831
• CID: 67429
• PubChem ID: 66787043
• Update Time: 2025-10-17

(3S,4S)-Pyrrolidine-3,4-diol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3S,4S)-Pyrrolidine-3,4-diol hydrochloride
• (3S,4S)-3,4-Dihydroxypyrrolidine hydrochloride
• 3,4-Pyrrolidinediol, hydrochloride (1:1), (3S,4S)-
• pyrrolidine-3,4-diol,hydrochloride
• A5340
• trans-3,4-dihydroxypyrrolidine hydrochloride
• trans-Pyrrolidine-3,4-diol hydrochloride
• (3s,4s)-pyrrolidine-3,4-diol hcl
• VADWFRGDDJHKNB-MMALYQPHSA-N
• trans-3,4-Dihydroxypyrrolidine HCl
• SB20487
• AK172433
• ST2414296
• AX8045360
• (3s,4s)-3,4-pyrrolidinediol hydrochloride
• Z4539
• (3S,4S)-pyrro
• 276862-76-1
• SCHEMBL743531
• (3S,4S)-pyrrolidine-3,4-diol;hydrochloride
• 519188-72-8
• AMY6780
• EN300-18527665
• (3S,4S)-pyrrolidine-3,4-diol monohydrochloride
• P15707
• (3S,4S)-3,4-Pyrrolidinediol hydrochloride (1:1)
• AS-34642
• MFCD26959149
• AKOS016010059
• CS-0047805
• MFCD11054831
• (3S, 4S)-pyrrolidine-3, 4-diol;hydrochloride
• (3S,4S)-Pyrrolidine-3,4-diolhydrochloride

• MDL： MFCD11054831
• Inchi： 1S/C4H9NO2.ClH/c6-3-1-5-2-4(3)7;/h3-7H,1-2H2;1H/t3-,4-;/m0./s1
• InChI Key： VADWFRGDDJHKNB-MMALYQPHSA-N
• SMILES： Cl.O[C@H]1CNC[C@@H]1O

Computed Properties

• Exact Mass: 139.04000
• Monoisotopic Mass: 139.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 58.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.5

Experimental Properties

• PSA: 52.49000
• LogP: -0.55780

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S,4S)-Pyrrolidine-3,4-diol hydrochloride

(3S,4S)-Pyrrolidine-3,4-diol Hydrochloride: A Comprehensive Overview

The compound with CAS No. 276862-76-1, commonly known as (3S,4S)-pyrrolidine-3,4-diol hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of diols and is characterized by its pyrrolidine ring structure with two hydroxyl groups at the 3 and 4 positions. The hydrochloride salt form further enhances its solubility and stability, making it a valuable compound for various applications.

Recent studies have highlighted the potential of (3S,4S)-pyrrolidine-3,4-diol hydrochloride in the development of novel therapeutic agents. Researchers have explored its role in neuroprotective mechanisms, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to modulate oxidative stress pathways and its anti-inflammatory properties have been extensively documented in preclinical studies. These findings suggest that (3S,4S)-pyrrolidine-3,4-diol hydrochloride could serve as a lead compound for the development of innovative treatments targeting neuronal protection.

In addition to its pharmacological applications, (3S,4S)-pyrrolidine-3,4-diol hydrochloride has also been investigated for its potential in materials science. Its unique stereochemistry and hydrogen bonding capabilities make it an attractive candidate for the synthesis of advanced polymers and biomaterials. Recent advancements in green chemistry have further underscored its utility as a sustainable building block for eco-friendly materials.

The synthesis of (3S,4S)-pyrrolidine-3,4-diol hydrochloride involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. The stereochemical resolution of the diol is a critical step in ensuring the compound's purity and bioavailability. Researchers have developed efficient asymmetric catalysis methods to achieve high enantiomeric excess during the synthesis process. These methods not only enhance the compound's pharmaceutical potential but also contribute to cost-effective manufacturing strategies.

From a structural perspective, (3S,4S)-pyrrolidine-3,4-diol hydrochloride exhibits a rigid yet flexible framework that allows for diverse interactions within biological systems. Its ability to form hydrogen bonds with biomolecules such as proteins and nucleic acids has been leveraged in drug design efforts targeting specific receptor systems. Computational modeling studies have provided insights into the compound's binding affinities and selectivity profiles, further guiding its optimization for therapeutic applications.

Looking ahead, the continued exploration of (3S,4S)-pyrrolidine-3,4-diol hydrochloride's properties is expected to unlock new avenues in both academia and industry. Its role as a versatile chemical entity positions it as a key player in the development of next-generation drugs and materials. As research progresses, it is anticipated that this compound will contribute significantly to advancing our understanding of complex biological processes while offering practical solutions to pressing healthcare challenges.